Cas no 1501005-29-3 (1-(2,2-Dimethoxyethylsulfanyl)-2,4-difluorobenzene)

• Product Name: 1-(2,2-Dimethoxyethylsulfanyl)-2,4-difluorobenzene
• CAS No: 1501005-29-3
• MF: C₁₀H₁₂F₂O₂S
• MW: 234.262888908386
• CID: 5251637
• Update Time: 2025-08-05

1-(2,2-Dimethoxyethylsulfanyl)-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(2,2-dimethoxyethyl)sulfanyl]-2,4-difluorobenzene
• 1-(2,2-Dimethoxyethylsulfanyl)-2,4-difluorobenzene
• Benzene, 1-[(2,2-dimethoxyethyl)thio]-2,4-difluoro-

• Inchi： 1S/C10H12F2O2S/c1-13-10(14-2)6-15-9-4-3-7(11)5-8(9)12/h3-5,10H,6H2,1-2H3
• InChI Key： KPVMHAQKKDIJHO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)CC(OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8

Additional information on 1-(2,2-Dimethoxyethylsulfanyl)-2,4-difluorobenzene

Professional Introduction to Compound with CAS No. 1501005-29-3 and Product Name: 1-(2,2-Dimethoxyethylsulfanyl)-2,4-difluorobenzene

The compound with the CAS number 1501005-29-3 and the product name 1-(2,2-Dimethoxyethylsulfanyl)-2,4-difluorobenzene represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound incorporates a 2,4-difluorobenzene core, which is further modified by a 2,2-dimethoxyethylsulfanyl substituent. This specific arrangement of functional groups not only contributes to the compound's distinct chemical behavior but also opens up numerous possibilities for its utilization in synthetic chemistry and drug development.

In recent years, the exploration of fluorinated aromatic compounds has been a focal point in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of fluorine atoms in the 2,4-difluorobenzene moiety of this compound is particularly noteworthy, as it can influence the electronic properties of the molecule and its interaction with biological systems. This feature makes it an attractive candidate for further investigation in the design of novel therapeutic agents.

The 1-(2,2-dimethoxyethylsulfanyl) group attached to the benzene ring introduces an additional layer of complexity to the compound's behavior. Sulfanyl groups are known for their ability to participate in hydrogen bonding and metal coordination, which can be exploited to modulate the compound's pharmacokinetic properties. Moreover, the dimethoxyethyl chain provides steric hindrance and lipophilicity, factors that are critical in determining the compound's bioavailability and distribution within biological systems.

Recent studies have highlighted the importance of fluorinated sulfanyl compounds in the development of antimicrobial agents. The combination of fluorine and sulfanyl groups in this compound suggests potential activity against resistant bacterial strains. Preliminary computational studies have indicated that such modifications can enhance the molecule's ability to interact with bacterial enzymes, thereby inhibiting their function. This finding aligns with current trends in antibiotic research, where novel scaffolds are being sought to overcome growing challenges associated with bacterial resistance.

Furthermore, the structural features of this compound make it a promising candidate for use as an intermediate in organic synthesis. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) groups allows for diverse chemical transformations, enabling chemists to tailor its properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions could be employed to introduce additional functional groups or to construct more complex molecular architectures.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable pharmacological profiles. The 1-(2,2-Dimethoxyethylsulfanyl)-2,4-difluorobenzene has been studied for its potential role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Kinase enzymes are involved in numerous cellular processes, and their dysregulation is often associated with disease pathogenesis. By targeting these enzymes with selective inhibitors derived from fluorinated sulfanyl compounds like this one, researchers aim to develop therapies that are more effective and have fewer side effects compared to traditional treatments.

In conclusion, the compound with CAS no. 1501005-29-3 and product name 1-(2,2-Dimethoxyethylsulfanyl)-2,4-difluorobenzene represents a significant advancement in chemical research with potential applications across multiple domains. Its unique structural features make it a versatile tool for synthetic chemists and a promising candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound and similar derivatives, its importance in advancing scientific knowledge is likely to grow even further.